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Compound of Interest

Compound Name: CbZ-Ala-Ala-Ala-Ala

Cat. No.: B12371926 Get Quote

A Note on Terminology: The query for "Cbz-tetralanine" did not yield a standard chemical entity.

It is presumed that this was a typographical error and the intended compound of interest is the

widely used amino acid derivative, N-α-Carbobenzyloxy-L-alanine, commonly abbreviated as

Cbz-L-alanine or Z-L-alanine. This guide will focus on this well-documented compound.

N-α-Carbobenzyloxy-L-alanine is a cornerstone of peptide synthesis and a vital building block

in the development of peptidomimetics and other pharmaceuticals. The carbobenzyloxy (Cbz or

Z) group, introduced by Max Bergmann and Leonidas Zervas, serves as a crucial amine-

protecting group that is stable under a variety of conditions yet readily removable by catalytic

hydrogenation. This unique property allows for the controlled, stepwise elongation of peptide

chains, a fundamental process in drug discovery and development.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Cbz-L-alanine is

essential for its effective use in synthesis and formulation.
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Property Value Reference

CAS Number 1142-20-7 [1][2][3]

Molecular Formula C₁₁H₁₃NO₄ [1][2]

Molecular Weight 223.23 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 84-87 °C

Optical Rotation -14.5° (c=2 in acetic acid)

Solubility

Sparingly soluble in water.

Soluble in ethanol, acetic acid,

and other organic solvents.

Experimental Protocols
Detailed methodologies are critical for the successful application of Cbz-L-alanine in research

and development.

This protocol outlines the synthesis of Cbz-L-alanine from L-alanine and benzyl chloroformate

(also known as carbobenzoxy chloride).

Materials:

L-alanine

Benzyl chloroformate (Cbz-Cl)

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl)

Dioxane

Water
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Ethyl acetate

Sodium sulfate (Na₂SO₄)

Procedure:

Dissolve L-alanine in a 2M NaOH solution and cool the mixture to 0-5 °C in an ice bath.

While maintaining the temperature, add benzyl chloroformate and a 4M NaOH solution

dropwise and concurrently, ensuring the pH remains alkaline (pH 9-10).

After the addition is complete, continue stirring the reaction mixture at room temperature for

2-3 hours.

Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.

Acidify the aqueous layer to pH 2-3 with 6M HCl while cooling in an ice bath. A white

precipitate of Cbz-L-alanine will form.

Collect the precipitate by vacuum filtration and wash with cold water.

Recrystallize the crude product from an appropriate solvent system, such as ethyl

acetate/hexane, to obtain pure N-α-Carbobenzyloxy-L-alanine.

Dry the final product under vacuum.

The removal of the Cbz protecting group is a critical step in peptide synthesis. The most

common method is catalytic hydrogenation.

Materials:

Cbz-protected peptide or amino acid

Palladium on carbon (Pd/C) catalyst (5-10 mol%)

Methanol or ethanol as solvent

Hydrogen gas (H₂)
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Procedure:

Dissolve the Cbz-protected compound in methanol or ethanol in a reaction vessel.

Add the Pd/C catalyst to the solution.

Flush the reaction vessel with an inert gas (e.g., nitrogen or argon) and then introduce

hydrogen gas (typically at atmospheric pressure or slightly above, using a balloon or a

hydrogenation apparatus).

Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of celite to remove the Pd/C

catalyst.

Evaporate the solvent under reduced pressure to obtain the deprotected product.

Signaling Pathways and Biological Relevance
While Cbz-L-alanine itself is primarily a synthetic intermediate, the peptides and

peptidomimetics synthesized using this building block are often designed to interact with

specific biological signaling pathways. For instance, Cbz-L-alanine can be a component of

synthesized inhibitors of enzymes such as proteases or kinases, which are pivotal in numerous

signaling cascades implicated in diseases like cancer, inflammation, and neurodegenerative

disorders.

The logical workflow for utilizing Cbz-L-alanine in the development of a hypothetical enzyme

inhibitor is depicted below.
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Workflow for Cbz-L-alanine in Drug Discovery
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Caption: A logical workflow illustrating the role of Cbz-L-alanine from initial synthesis to the

selection of a drug candidate.

Applications in Drug Development
Cbz-L-alanine and its derivatives are instrumental in the synthesis of a wide array of

therapeutic agents. Its applications span various domains of drug development:

Peptide-based Drugs: It is a fundamental component in the solid-phase and solution-phase

synthesis of therapeutic peptides.

Peptidomimetics: Cbz-L-alanine is used to create modified peptides with improved stability,

bioavailability, and efficacy.

Chiral Synthesis: As a chiral building block, it is employed in the asymmetric synthesis of

complex small molecule drugs.

In conclusion, N-α-Carbobenzyloxy-L-alanine is an indispensable tool for researchers and

scientists in the field of drug development. Its robust protective properties and ease of removal

have cemented its place in the synthetic chemist's toolbox, enabling the creation of novel and

complex molecules with therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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